Cas no 2172278-16-7 (3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methyl-N-(propan-2-yl)butanamidopropanoic acid)
3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methyl-N-(propan-2-yl)butanamidopropanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methyl-N-(propan-2-yl)butanamidopropanoic acid
- 3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methyl-N-(propan-2-yl)butanamido]propanoic acid
- 2172278-16-7
- EN300-1504106
-
- Inchi: 1S/C26H32N2O5/c1-16(2)28(14-13-24(29)30)25(31)17(3)18(4)27-26(32)33-15-23-21-11-7-5-9-19(21)20-10-6-8-12-22(20)23/h5-12,16-18,23H,13-15H2,1-4H3,(H,27,32)(H,29,30)
- InChI Key: HZQJRTVVABJXCJ-UHFFFAOYSA-N
- SMILES: O(C(NC(C)C(C)C(N(CCC(=O)O)C(C)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2
Computed Properties
- Exact Mass: 452.23112213g/mol
- Monoisotopic Mass: 452.23112213g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 33
- Rotatable Bond Count: 10
- Complexity: 674
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 95.9Ų
3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methyl-N-(propan-2-yl)butanamidopropanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1504106-0.05g |
3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methyl-N-(propan-2-yl)butanamido]propanoic acid |
2172278-16-7 | 0.05g |
$2829.0 | 2023-05-23 | ||
| Enamine | EN300-1504106-0.1g |
3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methyl-N-(propan-2-yl)butanamido]propanoic acid |
2172278-16-7 | 0.1g |
$2963.0 | 2023-05-23 | ||
| Enamine | EN300-1504106-0.25g |
3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methyl-N-(propan-2-yl)butanamido]propanoic acid |
2172278-16-7 | 0.25g |
$3099.0 | 2023-05-23 | ||
| Enamine | EN300-1504106-0.5g |
3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methyl-N-(propan-2-yl)butanamido]propanoic acid |
2172278-16-7 | 0.5g |
$3233.0 | 2023-05-23 | ||
| Enamine | EN300-1504106-1.0g |
3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methyl-N-(propan-2-yl)butanamido]propanoic acid |
2172278-16-7 | 1g |
$3368.0 | 2023-05-23 | ||
| Enamine | EN300-1504106-2.5g |
3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methyl-N-(propan-2-yl)butanamido]propanoic acid |
2172278-16-7 | 2.5g |
$6602.0 | 2023-05-23 | ||
| Enamine | EN300-1504106-5.0g |
3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methyl-N-(propan-2-yl)butanamido]propanoic acid |
2172278-16-7 | 5g |
$9769.0 | 2023-05-23 | ||
| Enamine | EN300-1504106-10.0g |
3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methyl-N-(propan-2-yl)butanamido]propanoic acid |
2172278-16-7 | 10g |
$14487.0 | 2023-05-23 | ||
| Enamine | EN300-1504106-50mg |
3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methyl-N-(propan-2-yl)butanamido]propanoic acid |
2172278-16-7 | 50mg |
$2829.0 | 2023-09-27 | ||
| Enamine | EN300-1504106-100mg |
3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methyl-N-(propan-2-yl)butanamido]propanoic acid |
2172278-16-7 | 100mg |
$2963.0 | 2023-09-27 |
3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methyl-N-(propan-2-yl)butanamidopropanoic acid Related Literature
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
Additional information on 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methyl-N-(propan-2-yl)butanamidopropanoic acid
3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methyl-N-(propan-2-yl)butanamidopropanoic acid: A Comprehensive Overview
3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methyl-N-(propan-2-yl)butanamidopropanoic acid (CAS No. 2172278-16-7) is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its intricate structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a methyl substituent, and an N-(propan-2-yl)butanamide moiety. The presence of these functional groups makes it a versatile molecule with unique properties that have been explored in recent studies.
The Fmoc group, a well-known protecting group in peptide synthesis, plays a crucial role in stabilizing the amine functionality of the molecule. This feature has been leveraged in various synthetic strategies to enhance the efficiency of peptide bond formation. Recent research has highlighted the importance of Fmoc-based reagents in improving the yield and purity of peptide synthesis, particularly in solid-phase synthesis methodologies. The integration of the Fmoc group into this compound underscores its potential as a valuable intermediate in peptide chemistry.
The methyl substituent and N-(propan-2-yl)butanamide group contribute to the compound's hydrophobicity and solubility properties. These characteristics are essential for its application in drug delivery systems, where solubility and bioavailability are critical factors. Recent studies have demonstrated that such hydrophobic moieties can enhance the permeability of drug molecules across biological membranes, making this compound a promising candidate for targeted drug delivery.
In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic substitution, amide bond formation, and protection/deprotection strategies. The use of Fmoc as a protecting group simplifies the synthesis by enabling selective deprotection under mild conditions. This approach has been validated in several recent publications, where researchers have optimized synthetic routes to achieve higher yields and better purity.
The physical and chemical properties of 3-3-{(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methyl-N-(propan-2-yl)butanamidopropanoic acid have been extensively studied. Its molecular weight is approximately 450 g/mol, and it exhibits a melting point around 150°C. The compound is sparingly soluble in water but dissolves readily in organic solvents such as dichloromethane and acetonitrile. These properties make it suitable for use in organic synthesis and analytical techniques like high-performance liquid chromatography (HPLC).
Recent advancements in computational chemistry have enabled researchers to predict the electronic structure and reactivity of this compound with greater accuracy. Quantum mechanical calculations have revealed that the Fmoc group significantly influences the electron distribution within the molecule, enhancing its reactivity towards nucleophilic attacks. This insight has been instrumental in designing more efficient synthetic pathways for similar compounds.
In terms of applications, this compound has shown promise in the field of medicinal chemistry. Its ability to act as an intermediate in peptide synthesis has been exploited to develop bioactive molecules with potential therapeutic applications. For instance, researchers have utilized this compound to synthesize analogs of known bioactive peptides, which exhibit enhanced potency against various disease targets.
Furthermore, the unique structure of this compound makes it an attractive candidate for use in materials science. Its hydrophobic nature and ability to form stable amide bonds suggest its potential as a building block for constructing advanced materials such as polymers and surfactants. Recent studies have explored its application in developing biocompatible polymers for use in tissue engineering and drug delivery systems.
In conclusion, 3-{(9H-fluoren-9-yllmethoxycarbonyl}amino)-2-methyl-N-(propan - 2 - yl)butanamidopropanoic acid (CAS No. 2172278 -16 -7) is a multifaceted compound with diverse applications across various fields. Its intricate structure endows it with unique chemical properties that make it invaluable as an intermediate in organic synthesis and a potential building block for advanced materials. As research continues to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in both academic and industrial settings.
2172278-16-7 (3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methyl-N-(propan-2-yl)butanamidopropanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)